Cas no 2227709-80-8 ((3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227709-80-8
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 5779917
• PubChem ID: 165629045
• Update Time: 2025-05-23

(3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2227709-80-8
• EN300-1789347
• (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C10H10F2O4/c1-16-10-5(7(13)4-8(14)15)2-3-6(11)9(10)12/h2-3,7,13H,4H2,1H3,(H,14,15)/t7-/m1/s1
• InChI Key： XRGGBDJCUZVCAM-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1OC)[C@@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid

(3R)-3-(3,4-Difluoro-2-Methoxyphenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No 2227709-80-8, known as (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into its structure, synthesis, biological activities, and recent research advancements.

CAS No 2227709-80-8 refers to a specific entry in the Chemical Abstracts Service registry, which uniquely identifies this compound. The name (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid highlights its stereochemistry and functional groups. The molecule consists of a propanoic acid backbone with a hydroxyl group at the third carbon atom, which is also substituted by a fluorinated aromatic ring containing a methoxy group. This structure confers the compound with interesting physicochemical properties and biological activities.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have explored various routes to achieve high yields and enantioselectivity in its preparation. For instance, asymmetric catalysis has been employed to construct the chiral center at the third carbon atom, ensuring the correct (R) configuration. These efforts have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

The biological activities of (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid have been extensively investigated in preclinical models. It has demonstrated potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as cardiovascular disorders and neurological conditions. Recent findings suggest that this compound exhibits selectivity towards specific receptor subtypes, reducing off-target effects and enhancing its therapeutic potential.

In terms of pharmacokinetics, studies have shown that this compound has favorable absorption and metabolism profiles. Its ability to penetrate biological membranes efficiently makes it a promising candidate for drug delivery systems. Additionally, recent research has explored its stability under physiological conditions, which is crucial for its efficacy as an oral or parenteral medication.

Another area of interest is the exploration of this compound's interactions with other bioactive molecules. Collaborative studies have revealed synergistic effects when combined with other drugs, potentially leading to novel therapeutic combinations for complex diseases like cancer and inflammatory disorders.

In conclusion, CAS No 2227709-80-8, or (3R)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid, represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structure, coupled with advancements in synthesis and biological evaluation techniques, positions it as a key player in future drug discovery efforts.